Cas no 1253643-85-4 (ganolucidic acid A)

• Product Name: ganolucidic acid A
• CAS No: 1253643-85-4
• MF: C₃₀H₄₄O₆
• MW: 500.666769981384
• CID: 2002497
• PubChem ID: 475412
• Update Time: 2025-04-21

ganolucidic acid A Chemical and Physical Properties

Names and Identifiers

• ganolucidic acid A
• (2R,6R)-6-[(1R,3S,3aR,5aR,9aS,11aR)-3-hydroxy-3a,6,6,9a,11a-pentamethyl-7,10-dioxo-1H,2H,3H,4H,5H,5aH,8H,9H,11H-cyclopenta[a]phenanthren-1-yl]-2-methyl-4-oxoheptanoic acid
• DA-63697
• DTXSID30913139
• (15alpha,25R)-15-Hydroxy-3,11,23-trioxolanost-8-en-26-oic acid
• M4J768CY9D
• 1253643-85-4
• Lanost-8-en-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15.alpha.,25R)-
• Lanost-8-en-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15alpha,25R)-
• 15-Hydroxy-3,11,23-trioxolanost-8-en-26-oic acid
• (2R,6R)-6-[(5R,10S,13R,14R,15S,17R)-15-hydroxy-4,4,10,13,14-pentamethyl-3,11-dioxo-2,5,6,7,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid
• 98665-21-5
• (2R,6R)-6-[(5R,10S,13R,14R,15S,17R)-15-hydroxy-4,4,10,13,14-pentamethyl-3,11-dioxo-2,5,6,7,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxo-heptanoic acid
• CHEBI:168397

• Inchi： 1S/C30H44O6/c1-16(12-18(31)13-17(2)26(35)36)20-14-24(34)30(7)19-8-9-22-27(3,4)23(33)10-11-28(22,5)25(19)21(32)15-29(20,30)6/h16-17,20,22,24,34H,8-15H2,1-7H3,(H,35,36)/t16-,17-,20-,22+,24+,28+,29-,30-/m1/s1
• InChI Key： XRXBNTYHQXKSAO-WRRQQOFWSA-N
• SMILES： O[C@H]1C[C@H]([C@H](C)CC(C[C@H](C(=O)O)C)=O)[C@@]2(C)CC(C3[C@@]4(C)CCC(C(C)(C)[C@@H]4CCC=3[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 500.31378912Da
• Monoisotopic Mass: 500.31378912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids